Cas no 50729-78-7 (1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-)
50729-78-7 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-
CAS No:50729-78-7
MF:C11H17N7
MW:247.299580335617
CID:368199
PubChem ID:6452249
Update Time:2025-04-19
1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-
- 6-(2-(2-Ethyl-4-methyl-1H-imidazol-1-yl)ethyl)-1,3,5-triazine-2,4-diamine
- 6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
- 6-[2-(2-ethyl-4-methylimidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
- MFCD11110941
- EINECS 256-743-8
- SY324751
- 6-[2-(2-Ethyl-4-methyl-1-imidazolyl)ethyl]-1,3,5-triazine-2,4-diamine
- FT-0732759
- NS00032133
- 50729-78-7
- A937287
- DTXSID10198780
- SCHEMBL2157582
-
- Inchi: 1S/C11H17N7/c1-3-9-14-7(2)6-18(9)5-4-8-15-10(12)17-11(13)16-8/h6H,3-5H2,1-2H3,(H4,12,13,15,16,17)
- InChI Key: QKCRGKWVRITBFH-UHFFFAOYSA-N
- SMILES: N1(C=C(C)N=C1CC)CCC1N=C(N)N=C(N)N=1
Computed Properties
- Exact Mass: 247.15481
- Monoisotopic Mass: 247.154544
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 20
- XLogP3: 0.5
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.41
- Boiling Point: 593.8°C at 760 mmHg
- Flash Point: 312.9°C
- Refractive Index: 1.706
- PSA: 108.53
1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
50729-78-7 (1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-) Related Products
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